Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Comprehensive Application Notes and
Protocols for Propaquizafop: Adjuvant Use and
Compatibility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Introduction to Propaquizafop

Propaquizafop is a selective systemic herbicide belonging to the aryloxyphenoxypropionate (FOP) family
of ACCase inhibitors. It is primarily utilized for post-emergence control of grass weeds in broadleaf crops,
with applications in various agricultural systems including oilseed rape, beans, and soybeans. As an ACCase
inhibitor, propaquizafop targets the acetyl-CoA carboxylase enzyme in sensitive grass weeds, disrupting
fatty acid synthesis and ultimately leading to plant mortality. Its systemic action allows for translocation

throughout the plant, ensuring effective control of both exposed tissues and growing points.

The chemical structure of propaquizafop features an optically active carbon atom, with the R-enantiomer
possessing the highest herbicidal activity. Commercial formulations are typically available as emulsifiable
concentrates (EC) containing 100 g L~! of active ingredient. Understanding the proper use patterns, adjuvant
requirements, and compatibility characteristics of propaquizafop is essential for maximizing herbicidal
efficacy while minimizing potential resistance development. Recent studies indicate that resistance
management is a critical consideration, with cross-resistance patterns emerging among ACCase inhibitors in

various weed species [1].
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Herbicide Properties and Formulations

Chemical and Physical Characteristics

Propaquizafop demonstrates selective toxicity primarily toward grass species while exhibiting relative
safety in most broadleaf crops. This selectivity is attributed to differential metabolism and the presence of
sensitive vs. insensitive forms of the ACCase enzyme between monocots and dicots. The herbicide is
characterized by its rapid absorption through leaf surfaces, with translocation occurring via both phloem
and xylem tissues. Under standard conditions, propaquizafop undergoes microbial degradation in soil,

with half-life varying based on soil type, moisture, and temperature conditions.

The physicochemical properties of propaquizafop contribute to its formulation characteristics and field

performance:

e Water solubility: Limited aqueous solubility necessitates formulation with surfactants and emulsifiers
e Vapor pressure: Low volatility reduces potential for off-target movement

¢ Photostability: Moderate stability under UV light requires incorporation into foliage

e Temperature dependence: Efficacy increases with higher temperatures and active plant growth

Commercial Formulations

Propaquizafop is commercially available in several formulation types, with emulsifiable concentrates
(EC) being most prevalent. These typically contain 100 g L~! of active ingredient along with built-in
safeners and compatibilizing agents. The EC formulations are designed to form stable emulsions when added
to spray tanks, ensuring uniform coverage and consistent performance. Recent developments include pre-
mixed combinations with other herbicide modes of action to broaden the weed control spectrum and

mitigate resistance development [2] [3].

Table 1: Commercial Formulation Types and Characteristics
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. Active Ingredient Additional Application

Formulation Type ) ) )
Concentration Components Considerations

Emulsifiable 100gL? Solvents, emulsifiers Requires agitation in
Concentrate (EC) spray tank
Suspension Varies by manufacturer Dispersing agents, Minimal phytotoxicity
Concentrate (SC) antifoam agents risk
Ready-to-Use Varies by combination Multiple active Broad-spectrum weed
Mixtures partner ingredients control

Adjuvant Selection and Guidelines

Adjuvant Types and Functions

Adjuvants are critical components in propaquizafop applications, enhancing herbicide performance
through various mechanisms. The methylated rapeseed oil adjuvant Adigor EC (47% w/w) has been
specifically documented for use with propaquizafop and other ACCase inhibitors at application rates of 1%
v/v [1]. The selection of appropriate adjuvants depends on multiple factors including water quality,

environmental conditions, and target weed species.

The primary functions of adjuvants in propaquizafop applications include:

e Spray deposition: Improving retention on leaf surfaces

e Cuticle penetration: Enhancing uptake through waxy leaf layers
¢ Rainfastness: Reducing wash-off after application

e Compatibility: Ensuring stable tank mixtures with other products
¢ Drift reduction: Minimizing off-target movement

Specific Adjuvant Recommendations

Research and field experience have established clear recommendations for adjuvant use with

propaquizafop:
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¢ Oil-based adjuvants: Methylated seed oils (MSO) at 0.5-1% v/v provide superior enhancement of
foliar penetration, particularly under suboptimal humidity conditions
¢ Non-ionic surfactants: Organosilicone-based surfactants at 0.1-0.25% v/v enhance spreading
across difficult-to-wet foliage
e Crop oil concentrates: Petroleum-based oils with emulsifiers at 1% v/v offer cost-effective

performance enhancement
¢ Acidifiers/buffers: Recommended when water pH exceeds 7.5 to maintain chemical stability

Table 2: Adjuvant Recommendations for Propaquizafop Applications

Adjuvant Type

Recommended
Rate

Primary Benefit

Optimal Use
Conditions

Methylated Seed Oill

Organosilicone

Surfactant

Crop Oil Concentrate

Acidifying Agent

Application Protocols and Methodologies

0.5-1.0% v/v

0.1-0.25% v/v

0.5-1.0% v/v

As needed for pH 5-
6

Enhanced penetration

Improved spreading

Cost-effective

enhancement

Chemical stability

Standard Application Procedures

Application timing is critical for achieving optimal efficacy with propaquizafop. Weeds should be treated
at early growth stages, typically from the 2-leaf stage up to the end of tillering for most annual grasses.
Research indicates that application under active growth conditions, with adequate soil moisture and moderate
temperatures (15-25°C), significantly enhances performance. The standard application volume for

propaquizafop is 200 L ha™, delivered through flat fan nozzles at appropriate pressures to ensure complete

coverage without excessive drift [1].

Low humidity, mature

weeds

Hard-to-wet surfaces

Normal conditions

Alkaline water sources
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The standard protocol for propaquizafop application involves:

¢ Nozzle selection: Flat fan nozzles (e.g., TeeJet 8002-EVS) producing medium spray quality

e Spray pressure: 2.0-3.0 bar (200-300 kPa) for optimal droplet spectrum

e Sprayer calibration: Ensuring accurate delivery of intended application rate

e Environmental considerations: Avoiding application during temperature extremes or when rain is
expected within 2 hours

e Crop growth stage: Application should coincide with susceptible weed growth stages while
respecting crop safety limitations

Experimental Assessment Protocol

Researchers evaluating propaquizafop efficacy should follow established experimental methodologies to
generate comparable, reproducible data. The following protocol is adapted from resistance screening studies

[1]:

Plant material preparation:

o Collect seeds from field populations or maintain susceptible standards

o Pre-germinate seeds using gibberellic acid (700 mg GAs + 4 g KNOs in 0.5 L deionized H20
with 5 mL ethanol) to overcome dormancy

o Plant in standardized growing medium with controlled nutrient addition

Growth conditions:

o Maintain day/night temperatures of 18/12°C (x2°C)
o Provide 16-hour photoperiod with supplemental lighting (minimum 250 ymol m~=2 s™1)
o Water appropriately to avoid moisture stress

Herbicide application:

[¢]

Treat plants at growth stages BBCH 13-14 (3-4 leaf stage)

Use precision spray chamber equipped with flat fan nozzles (TeeJet 8002-EVS)
Apply at pressure of 2.5 bar in water volume of 200 L ha™?

Include appropriate adjuvant (e.g., 1% v/v methylated rapeseed oil)

[¢]

[e]

[e]

Data collection:

o Assess visual injury and survival at 21 and 28 days after treatment (DAT)
o Harvest above-ground biomass at 28 DAT for dry weight determination
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o Calculate effective dose (EDso) and growth reduction (GRso) values for resistance quantification

Diagram 1: Experimental workflow for propaquizafop efficacy assessment, detailing plant preparation,

growth conditions, application parameters, and data collection procedures for resistance screening studies.

Tank Mixture Compatibility

Compatible Herbicide Combinations

Tank mixtures can enhance the utility of propaquizafop by broadening the spectrum of weed control and
managing resistance. Research demonstrates that propaquizafop shows particular compatibility with certain
other herbicide modes of action. A study investigating propaquizafop interactions in rice production
systems found that additive effects predominated when combined with carfentrazone, penoxsulam,
saflufenacil, and bentazon for control of weedy rice and barnyardgrass [4]. These combinations can be

implemented without significant reduction in propaquizafop efficacy.

The herbicidal mixture of imazethapyr and propaquizafop has been formally patented, demonstrating
synergistic effects for controlling grass and broadleaf weeds in leguminous crops such as soybeans, peanuts,
and beans [2] [3]. This combination is particularly valuable as it simultaneously targets both ACCase and

ALS enzymes, creating a multi-site inhibition approach that delays resistance development.

Antagonistic Interactions

Certain tank mixture combinations have demonstrated antagonistic effects that can reduce propaquizafop

efficacy. Research has identified specific interactions that should be approached with caution:

¢ Propanil combinations: Antagonistic interactions with propanil have been documented, resulting in
reduced control of weedy rice and significant yield decreases [4]

¢ Quinclorac mixtures: Tank mixtures with quinclorac showed antagonism for barnyardgrass control

¢ Florpyrauxifen-benzyl combinations: Antagonistic effects observed for barnyardgrass control in
rice production systems

When utilizing potentially antagonistic mixtures, consider sequential applications rather than tank mixtures,

or include additional compatibilizing adjuvants to mitigate interaction effects.
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Table 3: Tank Mixture Compatibility of Propaquizafop with Other Herbicides

. . Interaction .
Herbicide Combination Type Impact on Control Recommendations
Imazethapyr + Synergistic Enhanced broad- Patent-protected mixture for
Propaquizafop spectrum control legumes [2] [3]
Carfentrazone + Additive Broadened control Compatible for tank mixing
Propaquizafop spectrum
Penoxsulam + Additive Extended residual Suitable for complex weed flora
Propaquizafop activity
Propanil + Antagonistic Reduced grass control  Avoid tank mixture; use
Propaquizafop sequential applications
Quinclorac + Antagonistic Diminished Include compatibilizer or use
Propaquizafop barnyardgrass control  separate applications
Florpyrauxifen-benzyl + Antagonistic Reduced grass Sequential application
Propaquizafop efficacy recommended

Resistance Management and Monitoring

Resistance Development and Patterns

Herbicide resistance to ACCase inhibitors represents a significant challenge in weed management
programs. Irish studies have documented the first cases of ACCase resistance in Avena fatua (wild oats), with
cross-resistance patterns observed across different chemical classes within the ACCase inhibitor group.
Research confirmed that wild oat populations exhibited variable cross-resistance to pinoxaden (DEN class),
propaquizafop (FOP class), and cycloxydim (DIM class), with resistance factors (RF) ranging from 11.6 to
>32 for EDso values [1].

The resistance patterns observed highlight important considerations for propaquizafop use:
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e Cross-resistance potential: Selection for resistance to one ACCase inhibitor may confer resistance
to other classes within the same mode of action

¢ Resistance severity: Resistance factors (RF) for propaquizafop reached >32 for EDso and 59 for
GRso in highly resistant populations

¢ Geographic distribution: Resistance issues have been identified across south-east arable counties
in Ireland, suggesting widespread distribution

¢ Management urgency: While some populations show complete resistance, others demonstrate
evolving resistance with reduced sensitivity at field rates

Resistance Monitoring and Prevention Protocols

Implementing systematic resistance monitoring is essential for detecting resistance development early and

implementing corrective measures. The following protocol provides a framework for resistance surveillance:
¢ Field sampling:

o Collect seeds from suspected surviving plants separately from bulk population samples
o Include samples from field margins and interior using standardized sampling patterns
o Document field history including previous herbicide applications

¢ Rapid resistance screening:

o Utilize single-rate testing at recommended field rates (100 g ha~* for propaquizafop)
o Include susceptible reference populations for comparison
o Assess both plant survival (28 days after treatment) and biomass reduction

¢ Dose-response characterization:

o Apply multiple rates (0, 12.5, 25, 50, 100, 200, 400 g ha?) for resistant populations
o Calculate resistance factors based on EDso and GRso values
o Test cross-resistance patterns with other ACCase inhibitors and alternative modes of action

Diagram 2: Resistance monitoring and management workflow, outlining the process from field sampling
through resistance confirmation to implementation of management strategies, including key parameters for

resistance determination.

Conclusion and Future Perspectives
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Propaquizafop remains a valuable tool for grass weed control in broadleaf crops when implemented with
appropriate adjuvants and application protocols. The integration of methylated seed oil adjuvants at 0.5-
1.0% v/v significantly enhances product performance, particularly under suboptimal application conditions.
Recent research confirms that tank mixture compatibility varies considerably, with synergistic interactions

observed with imazethapyr but antagonism detected with propanil and quinclorac.

The emerging challenge of ACCase inhibitor resistance necessitates vigilant monitoring and
implementation of diversified weed management strategies. Future research directions should focus on
developing more precise adjuvant systems tailored to specific environmental conditions, elucidating the
mechanisms underlying tank mixture interactions, and establishing resistance mitigation protocols that
incorporate non-chemical control methods. As resistance patterns continue to evolve, the strategic use of
propaquizafop within integrated weed management systems will be essential for preserving its long-term

efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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